7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile

• IUPAC Name: 7-methoxy-2-morpholin-4-ylquinoline-3-carbonitrile
• InChI: InChI=1S/C15H15N3O2/c1-19-13-3-2-11-8-12(10-16)15(17-14(11)9-13)18-4-6-20-7-5-18/h2-3,8-9H,4-7H2,1H3
• InChI Key: NEAWDGIAWXCXEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC(=C(C=C2C=C1)C#N)N3CCOCC3
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• Solubility: 4.2 [ug/mL] (The mean of the results at pH 7.4)

Description

7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile, also known as JNJ-31020028, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of quinolinecarbonitriles and has shown promising results in preclinical studies.

Mechanism of Action

7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile works by selectively inhibiting the reverse mode of NCX, which is responsible for extruding calcium out of the cell. By inhibiting this mode, 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile reduces the intracellular calcium overload and improves cardiac function. It has also been shown to have anti-inflammatory and anti-fibrotic effects, which further contribute to its therapeutic potential.
Biochemical and Physiological Effects
7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile has been shown to improve cardiac function in various animal models of heart disease. It reduces the incidence of arrhythmias, improves contractility, and reduces fibrosis in the heart. It has also been shown to have anti-inflammatory effects, reducing the expression of pro-inflammatory cytokines and chemokines. Additionally, 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile has been shown to have neuroprotective effects in animal models of stroke.

Advantages and Limitations for Lab Experiments

The main advantage of 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile is its potent and selective inhibition of NCX. This makes it a valuable tool for studying the role of NCX in various diseases. However, its limited solubility and stability in aqueous solutions can be a limitation for some experiments.

Future Directions

7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile has shown promising results in preclinical studies, and further research is needed to evaluate its potential therapeutic applications in humans. Some of the future directions for research on 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile include:
1. Clinical trials to evaluate its safety and efficacy in humans for the treatment of heart diseases such as heart failure and arrhythmia.
2. Further studies to understand its mechanism of action and its effects on other ion channels and transporters.
3. Studies to evaluate its potential therapeutic applications in other diseases, such as stroke and neurodegenerative diseases.
4. Development of more stable and soluble analogs of 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile to improve its pharmacokinetic properties.
5. Studies to evaluate its potential use as a diagnostic tool for heart diseases.
Conclusion
In conclusion, 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile is a promising compound that has shown potential therapeutic applications in various diseases, particularly in the treatment of heart diseases. Its potent and selective inhibition of NCX makes it a valuable tool for studying the role of NCX in various diseases. Further research is needed to evaluate its safety and efficacy in humans and to explore its potential use in other diseases.

Synthesis Methods

The synthesis of 7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile involves the reaction of 7-methoxy-3-chloroquinoline-2-carbonitrile with morpholine in the presence of a base. The reaction is carried out at a high temperature and yields the desired product in good yield and purity.

Scientific Research Applications

7-methoxy-2-(4-morpholinyl)-3-quinolinecarbonitrile has been extensively studied for its potential therapeutic applications in various diseases. It has been found to be a potent and selective inhibitor of the sodium-calcium exchanger (NCX) in the heart. NCX is a membrane protein that plays a crucial role in regulating intracellular calcium levels in cardiac myocytes. Dysregulation of NCX has been implicated in various heart diseases, including heart failure, arrhythmia, and ischemic heart disease.